Cas no 2228358-81-2 (N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine
• CAS No: 2228358-81-2
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 6470696
• PubChem ID: 165866498
• Update Time: 2025-06-08

N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine
• EN300-1824162
• 2228358-81-2

• Inchi： 1S/C12H13N3/c1-13-12(6-7-12)11-8-14-9-4-2-3-5-10(9)15-11/h2-5,8,13H,6-7H2,1H3
• InChI Key： MEQRBZJYEWIQKY-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=NC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.8Ų

Additional information on N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine

Introduction to N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine (CAS No. 2228358-81-2)

N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228358-81-2, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a quinoxalin moiety linked to a cyclopropane ring, which is further substituted with an amine group. Such structural features make it a promising candidate for further exploration in various therapeutic areas.

The quinoxalin scaffold is a heterocyclic compound that has been widely studied for its biological activity. Quinoxalines exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine structure enhances its potential bioactivity, making it an attractive scaffold for drug design. Recent studies have highlighted the importance of quinoxaline derivatives in developing novel therapeutic agents, particularly in the treatment of chronic diseases and infections.

The cyclopropane ring in N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine adds another layer of complexity to its chemical behavior. Cyclopropane rings are known for their high reactivity due to the strain within the three-membered ring. This strain can be exploited to enhance the bioavailability and binding affinity of the compound. In pharmaceutical applications, cyclopropane-containing molecules have shown promise in developing drugs with improved pharmacokinetic profiles. The combination of the quinoxalin and cyclopropane moieties in this compound suggests a synergistic effect, potentially leading to enhanced therapeutic efficacy.

In recent years, there has been a growing interest in exploring novel compounds with potential therapeutic applications. N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine has emerged as a compound of interest due to its unique structural features and potential biological activity. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes, making it a candidate for further development as an inhibitor or modulator.

The synthesis of N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the quinoxalin scaffold, followed by functionalization with the cyclopropane ring and subsequent substitution with the amine group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and cross-coupling reactions, have been employed to improve the efficiency and selectivity of the synthesis process.

The pharmacological evaluation of N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interactions with target enzymes and receptors, while in vivo studies have aimed at evaluating its efficacy and safety in animal models. These studies have provided valuable insights into the potential therapeutic applications of this compound. For instance, preliminary data suggest that it may have potential applications in treating neurological disorders due to its ability to interact with specific receptors involved in these conditions.

The future prospects of N-methyl-1-(quinoxalin-2-yl)cyclopropan-1-amine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Researchers are focusing on developing derivatives of this compound that exhibit enhanced bioactivity and improved pharmacokinetic profiles. Additionally, computational modeling and virtual screening techniques are being employed to identify new analogs with potential therapeutic value.

In conclusion, N-methyl-1-(quinoxalin-2-y)cyclopropan -1 -amine (CAS No. 2228358 -81 -2) is a significant compound with unique structural features that make it a promising candidate for pharmaceutical applications. Its combination of a quinoxalin moiety and a cyclopropane ring suggests potential bioactivity and therapeutic efficacy. Ongoing research continues to explore its pharmacological properties and therapeutic applications, paving the way for novel drug development in various disease areas.